Cas no 1603280-74-5 (2-2-methyl-4-(trifluoromethyl)phenylpropan-2-amine)

• Product Name: 2-2-methyl-4-(trifluoromethyl)phenylpropan-2-amine
• CAS No: 1603280-74-5
• MF: C₁₁H₁₄F₃N
• MW: 217.230773448944
• CID: 6567431
• PubChem ID: 102752144
• Update Time: 2025-10-28

2-2-methyl-4-(trifluoromethyl)phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-2-methyl-4-(trifluoromethyl)phenylpropan-2-amine
• 1603280-74-5
• 2-[2-methyl-4-(trifluoromethyl)phenyl]propan-2-amine
• EN300-1930529
• SCHEMBL21180446

• Inchi： 1S/C11H14F3N/c1-7-6-8(11(12,13)14)4-5-9(7)10(2,3)15/h4-6H,15H2,1-3H3
• InChI Key： ZHJMRXXHDRBYRE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C)C=1)C(C)(C)N)(F)F

Computed Properties

• Exact Mass: 217.10783394g/mol
• Monoisotopic Mass: 217.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 2-2-methyl-4-(trifluoromethyl)phenylpropan-2-amine

Chemical Profile of 2-2-methyl-4-(trifluoromethyl)phenylpropan-2-amine (CAS No. 1603280-74-5)

2-2-methyl-4-(trifluoromethyl)phenylpropan-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1603280-74-5, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic amines, characterized by its complex aromatic ring system and an amine functional group at the propyl chain. The presence of a trifluoromethyl group at the para position of the phenyl ring introduces unique electronic and steric properties, making it a valuable scaffold for drug design and development.

The molecular structure of 2-2-methyl-4-(trifluoromethyl)phenylpropan-2-amine consists of a phenyl ring substituted with a methyl group at the ortho position, a trifluoromethyl group at the para position, and an amine group attached to a propyl chain. This arrangement confers distinct physicochemical properties, including moderate lipophilicity and enhanced metabolic stability, which are critical factors in pharmaceutical applications. The compound’s solubility profile and interaction with biological targets make it a promising candidate for further exploration in drug discovery.

In recent years, there has been significant interest in fluorinated aromatic compounds due to their ability to modulate enzyme activity and binding affinity. The trifluoromethyl group, in particular, is known to increase metabolic stability and binding interactions by enhancing lipophilicity and electronic effects. Studies have demonstrated that such modifications can lead to improved pharmacokinetic profiles, which is a key consideration in the development of novel therapeutics. The incorporation of 2-2-methyl-4-(trifluoromethyl)phenylpropan-2-amine into drug candidates has shown potential in several therapeutic areas, including oncology, inflammation, and central nervous system disorders.

Research published in leading pharmaceutical journals has highlighted the utility of 2-2-methyl-4-(trifluoromethyl)phenylpropan-2-amine as a building block for synthesizing novel bioactive molecules. For instance, derivatives of this compound have been investigated for their inhibitory effects on kinases and other enzymes involved in cancer progression. The trifluoromethyl group’s ability to enhance binding affinity has been particularly noteworthy, with several studies reporting improved potency compared to non-fluorinated analogs. Additionally, the amine functionality provides a site for further chemical modification, allowing for the creation of diverse pharmacophores with tailored biological activities.

The synthesis of 2-2-methyl-4-(trifluoromethyl)phenylpropan-2-amine involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only ensure high yields but also minimize unwanted byproducts, making the process scalable for industrial applications. The growing demand for fluorinated compounds in pharmaceuticals has spurred innovation in synthetic chemistry, with researchers continually refining protocols to improve efficiency and sustainability.

The pharmacological evaluation of 2-2-methyl-4-(trifluoromethyl)phenylpropan-2-amine has revealed promising interactions with various biological targets. Preclinical studies have demonstrated its potential as an inhibitor of enzymes such as Janus kinases (JAKs) and tyrosine kinases, which play pivotal roles in signal transduction pathways associated with inflammation and immune responses. Furthermore, its ability to modulate neurotransmitter receptors has opened avenues for exploring its therapeutic potential in neurological disorders. These findings underscore the compound’s versatility as a pharmacological scaffold.

The regulatory landscape for new drug candidates incorporating fluorinated aromatic compounds is stringent but well-established. Agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have guidelines to assess the safety and efficacy of these compounds in humans. The unique properties of 2-2-methyl-4-(trifluoromethyl)phenylpropan-2-amine, including its metabolic stability and binding characteristics, make it an attractive candidate for regulatory submissions under these frameworks. Companies developing drugs based on this compound must navigate rigorous preclinical testing to ensure compliance with regulatory requirements before advancing to human trials.

Future directions in research involving 2-2-methyl-4-(trifluoromethyl)phenylpropan-2-am ine include exploring its role in combination therapies and investigating its potential as an adjuvant drug alongside existing treatments. The compound’s structural features offer opportunities for covalent inhibition strategies, which could enhance therapeutic outcomes by irreversibly binding to target enzymes or proteins. Additionally, computational modeling techniques are being employed to predict how modifications to its structure might influence its biological activity further. These computational approaches complement experimental efforts by providing rapid screening tools for identifying promising derivatives.

The industrial significance of CAS No. 1603280 -74 -5 cannot be overstated, given its potential applications across multiple therapeutic domains. As pharmaceutical companies continue to seek innovative molecules with improved pharmacological profiles, 1603280 -74 -5 stands out as a versatile scaffold that can be modified to address unmet medical needs effectively .The growing body of research supporting its use underscores its value not only as an intermediate but also as a lead compound worthy of further investigation .With advancements in synthetic methodologies ,regulatory processes ,and computational biology ,the future looks promising for harnessing this compound’s full therapeutic potential .